Cas no 1398-61-4 (Chitin, Practical Grade)

• Product Name: Chitin, Practical Grade
• CAS No: 1398-61-4
• MF: C₈H₁₅NO₆
• MW: 221.207803010941
• MDL: MFCD00466914
• CID: 41316
• PubChem ID: 87565262
• Update Time: 2026-01-22

Chitin, Practical Grade Chemical and Physical Properties

Names and Identifiers

• Chitin
• Acetylated chitin
• a-chitin
• beta-(1,4)-2-Acetamido-2-deoxy-D-glucose
• beta-1,4-poly-N-acetyl-D-glucosamine
• Clandosan
• Poly-[1-4]-b-D-N-acetylglucosamine
• poly-1-beta-4GlcNAc
• Poly-N-acetyl-D-glucosamine
• CHITIN REAGENT GRADE
• CHITIN(RG)
• Chitin, Practical Grade
• Colloidal Chitin polysaccharide
• 2′-Chloroacetophenone
• C 7170
• CHITIN, Practical grade from crab shells
• CHITOSAN 10
• CHITOSAN 100
• Poly-(1→4)-β-D-N-acetylglucosaMine
• Poly-(1→4)-β-N-acetyl-D-glucosamine
• practical grade
• chitina
• beta-chitin
• Chitin-13CX
• CHITEMPO(TM)
• polydextroseⅡ
• Chitin from shrimp shells
• SCHEMBL8656145
• Chitin from shrimp shells, BioReagent, suitable for analysis of chitinase, purified powder
• N-[(2R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Chitin from shrimp shells, Vetec(TM) reagent grade
• 1398-61-4
• Chitin from shrimp shells, practical grade, powder
• Chitin from shrimp shells, practical grade, coarse flakes
• BETA-(1,4)-2-AMINO-2-DEOXY-D-GLUCOSE
• CHITOSAN, DEACETYLATED
• POLY-(B1-4)-N-ACETYL-GLUCOSAMINE
• CHITINMICROPARTICLES
• Chitin (powder)
• POLY-[1->4]-BETA-N-ACETYL-D-GLUCOSAMINE
• POLY(D-GLUCOSAMINE)

• MDL： MFCD00466914
• Inchi： 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4?,5?,6?,7?,8-/m1/s1
• InChI Key： OVRNDRQMDRJTHS-WTZNIHQSSA-N
• SMILES： O1[C@H](C(C(C(C1CO)O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 221.09000
• Monoisotopic Mass: 221.089937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.7
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: White amorphous translucent material.
• Density: 1.3744 (rough estimate)
• Melting Point: >300°C (dec.)
• Boiling Point: 737.18°C (rough estimate)
• Flash Point: 269.8 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: dilute aqueous acid (pH <6.5).: soluble
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 119.25000
• LogP: -2.68670
• Merck: 2065
• Solubility: Soluble in concentrated hydrochloric acid, sulfuric acid, glacial acetic acid and 78-97% phosphoric acid, insoluble in water, dilute acid, alkali, alcohol and other organic solvents.

Chitin, Practical Grade Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25; S36; S26
• FLUKA BRAND F CODES：3
• RTECS：FM6300000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Store at room temperature

Additional information on Chitin, Practical Grade

Recent Advances in Chitin (Practical Grade) Research and Its Applications in Biomedicine

Chitin, Practical Grade, a polysaccharide derived primarily from the exoskeletons of crustaceans and insects, has garnered significant attention in the biomedical and chemical fields due to its biocompatibility, biodegradability, and versatile applications. The CAS number 1398-61-4 is often associated with chitin, particularly in its practical-grade form, which is widely used in research and industrial applications. This research brief aims to summarize the latest advancements in the study of chitin (Practical Grade) and its potential applications, with a focus on recent findings and innovations.

Recent studies have highlighted the role of chitin in drug delivery systems, wound healing, and tissue engineering. For instance, researchers have developed chitin-based nanoparticles (NPs) for targeted drug delivery, leveraging the polymer's ability to encapsulate and release therapeutic agents in a controlled manner. These NPs have shown promise in treating cancers and infectious diseases, with improved bioavailability and reduced side effects compared to conventional delivery systems. The practical-grade chitin (CAS: 1398-61-4) is particularly valued for its consistent quality and purity, making it a reliable material for such applications.

In the realm of wound healing, chitin-based scaffolds and hydrogels have demonstrated remarkable efficacy in promoting tissue regeneration. A 2023 study published in Biomaterials Science reported that chitin scaffolds enhanced the proliferation of fibroblasts and accelerated wound closure in diabetic mice. The study attributed these effects to chitin's ability to modulate immune responses and stimulate extracellular matrix (ECM) production. Practical-grade chitin, due to its standardized properties, was instrumental in ensuring reproducibility across experiments.

Another groundbreaking application of chitin lies in its use as a biomaterial for 3D printing. Researchers have successfully incorporated chitin (Practical Grade) into bioinks to create complex, patient-specific scaffolds for regenerative medicine. A recent preprint on bioRxiv detailed the development of a chitin-based bioink that exhibited excellent printability and mechanical strength, paving the way for its use in organ-on-a-chip technologies and personalized medicine. The study emphasized the importance of using high-quality, practical-grade chitin (CAS: 1398-61-4) to achieve consistent results.

Despite these advancements, challenges remain in the large-scale production and purification of chitin. Researchers are exploring enzymatic and chemical methods to improve the yield and purity of practical-grade chitin, with a focus on reducing environmental impact. A 2024 review in Green Chemistry highlighted the potential of ionic liquids and deep eutectic solvents as eco-friendly alternatives for chitin extraction. These innovations could further enhance the commercial viability of chitin-based products.

In conclusion, chitin (Practical Grade, CAS: 1398-61-4) continues to be a cornerstone material in biomedical research, with its applications expanding into drug delivery, wound healing, and 3D bioprinting. The consistent quality of practical-grade chitin ensures its reliability in experimental and industrial settings, while ongoing research aims to overcome production challenges and unlock its full potential. As the field progresses, interdisciplinary collaborations will be key to translating these findings into clinical and commercial solutions.